4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride
Overview
Description
4-Fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride (FMNBSC) is an organic compound that has a wide range of applications in scientific research. It is a versatile reagent for organic synthesis and can be used in a variety of reactions. FMNBSC is a white, crystalline solid with a molecular formula of C7H4ClFN2O5S. It is soluble in common organic solvents such as ethanol, benzene, and chloroform, and is stable at room temperature.
Scientific Research Applications
4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride has a wide range of applications in scientific research. It can be used as a reagent for organic synthesis, as a catalyst for the preparation of polymers, and as a starting material for the synthesis of other compounds. It can also be used as a reagent for the preparation of organometallic compounds and as a catalyst for the synthesis of pharmaceuticals. Additionally, 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride can be used in the preparation of fluorescent dyes and in the synthesis of fluorescent probes.
Mechanism of Action
The mechanism of action of 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride is based on its ability to form complexes with transition metals. When 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride is reacted with a transition metal, it forms a complex, which can then be used to catalyze a variety of reactions. The complex is stabilized by the presence of the 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride ligand, which allows it to remain in a stable state.
Biochemical and Physiological Effects
4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. It has also been shown to inhibit the growth of bacteria and fungi, and to have anti-viral activity. Additionally, 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride has been shown to have an effect on the metabolism of fatty acids and to have an effect on the activity of enzymes.
Advantages and Limitations for Lab Experiments
4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride has several advantages as a reagent for laboratory experiments. It is relatively easy to handle, has low toxicity, and is stable at room temperature. Additionally, it has a wide range of applications in organic synthesis and can be used in a variety of reactions. However, 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride is not suitable for use in large-scale reactions, as it can be expensive and difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for the use of 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride in scientific research. These include the development of new catalysts for organic synthesis, the use of 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride as a starting material for the synthesis of new compounds, and the use of 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride as a reagent for the preparation of fluorescent probes. Additionally, 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride could be used in the development of new drugs and in the development of new materials. Finally, 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride could be studied further to determine its potential applications in the field of biotechnology.
Synthesis Methods
4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride can be synthesized through a two-step process. The first step is the preparation of 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride (4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride). This is done by reacting 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonic acid with thionyl chloride in the presence of pyridine. The second step is the conversion of 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride to the desired product. This is done by reacting 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride with the desired reagent in an appropriate solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a nitrobenzene ring that already contains a methoxy and a fluoro group.", "Starting Materials": [ "4-fluoro-2-methoxy-5-nitrobenzene", "thionyl chloride", "DMF", "pyridine" ], "Reaction": [ "To a solution of 4-fluoro-2-methoxy-5-nitrobenzene in DMF, add thionyl chloride dropwise with stirring at room temperature.", "Heat the reaction mixture to reflux for 2 hours.", "Cool the reaction mixture to room temperature and add pyridine dropwise with stirring.", "Heat the reaction mixture to reflux for an additional 2 hours.", "Cool the reaction mixture to room temperature and filter off any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography to obtain 4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride as a white solid." ] } | |
CAS RN |
935285-31-7 |
Product Name |
4-fluoro-2-methoxy-5-nitrobenzene-1-sulfonyl chloride |
Molecular Formula |
C7H5ClFNO5S |
Molecular Weight |
269.6 |
Purity |
95 |
Origin of Product |
United States |
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